Cas no 339008-19-4 (3-(4-Chlorophenyl)sulfonyl-2,5-dihydrothiophene 1,1-dioxide)

• Product Name: 3-(4-Chlorophenyl)sulfonyl-2,5-dihydrothiophene 1,1-dioxide
• CAS No: 339008-19-4
• MF: C₁₀H₉ClO₄S₂
• MW: 292.759059667587
• MDL: MFCD00139208
• CID: 5155948
• Update Time: 2026-03-04

3-(4-Chlorophenyl)sulfonyl-2,5-dihydrothiophene 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-[(4-CHLOROPHENYL)SULFONYL]-2,5-DIHYDRO-1H-1LAMBDA6-THIOPHENE-1,1-DIONE
• 3-(4-chlorobenzenesulfonyl)-2,5-dihydro-1lambda6-thiophene-1,1-dione
• Thiophene, 3-[(4-chlorophenyl)sulfonyl]-2,5-dihydro-, 1,1-dioxide
• 3-(4-chlorophenyl)sulfonyl-2,5-dihydrothiophene 1,1-dioxide
• 3-((4-Chlorophenyl)sulfonyl)-2,5-dihydro-1H-1lambda6-thiophene-1,1-dione
• Bionet2_000109
• HMS1364E21
• 3-[(4-Chlorophenyl)sulfonyl]-2,5-dihydro-1H-thiophene-1,1-dione
• 3-(4-Chlorophenyl)sulfonyl-2,5-dihydrothiophene 1,1-dioxide

• MDL： MFCD00139208
• Inchi： 1S/C10H9ClO4S2/c11-8-1-3-9(4-2-8)17(14,15)10-5-6-16(12,13)7-10/h1-5H,6-7H2
• InChI Key： RBIXYEMMWQMBLW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1=CCS(C1)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 514
• XLogP3: 1
• Topological Polar Surface Area: 85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-Chlorophenyl)sulfonyl-2,5-dihydrothiophene 1,1-dioxide

Introduction to 3-(4-Chlorophenyl)sulfonyl-2,5-dihydrothiophene 1,1-dioxide (CAS No. 339008-19-4)

3-(4-Chlorophenyl)sulfonyl-2,5-dihydrothiophene 1,1-dioxide (CAS No. 339008-19-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the class of sulfonylated heterocycles, which are widely recognized for their potential in drug discovery and development. The presence of both a thiophene ring and a sulfonyl group attached to a chlorophenyl moiety endows this molecule with distinctive electronic and steric characteristics that make it a promising candidate for further exploration in synthetic chemistry and biological activity evaluation.

The structure of 3-(4-Chlorophenyl)sulfonyl-2,5-dihydrothiophene 1,1-dioxide is characterized by a central thiophene ring system, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The sulfonyl group (-SO₂-) at the 3-position of the thiophene ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic attack and thus facilitating further derivatization. The 4-chlorophenyl substituent at the 4-position introduces additional electronic effects that can modulate the reactivity and binding affinity of the compound.

In recent years, there has been growing interest in sulfonylated heterocycles as pharmacophores due to their demonstrated efficacy in modulating various biological pathways. The thiophene scaffold, in particular, has been extensively studied for its role in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The compound 3-(4-Chlorophenyl)sulfonyl-2,5-dihydrothiophene 1,1-dioxide represents an advanced derivative that combines the advantageous properties of thiophene-based molecules with the enhancing effects of sulfonyl groups.

One of the most compelling aspects of this compound is its potential as a bioactive molecule. The combination of a thiophene ring with a sulfonyl group creates multiple sites for interaction with biological targets, including enzymes and receptors. This structural feature allows for fine-tuning of the molecule's properties to optimize its pharmacological activity. Preliminary studies have suggested that derivatives of this class may exhibit inhibitory effects on certain enzymes involved in disease pathways, making them attractive candidates for further investigation.

The synthesis of 3-(4-Chlorophenyl)sulfonyl-2,5-dihydrothiophene 1,1-dioxide involves multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of a substituted thiophene derivative followed by sulfonylation and subsequent functionalization at the desired positions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity in these transformations.

Recent advancements in computational chemistry have also played a crucial role in understanding the molecular interactions of this compound. Molecular modeling studies have been conducted to predict how 3-(4-Chlorophenyl)sulfonyl-2,5-dihydrothiophene 1,1-dioxide might interact with potential biological targets. These studies provide valuable insights into the binding mode and affinity of the compound, guiding further optimization efforts.

In addition to its synthetic significance, this compound has potential applications in material science. The unique electronic properties of sulfonylated heterocycles make them suitable candidates for use in organic electronics and photovoltaic devices. While primarily studied for their pharmaceutical applications, exploring these alternative uses could open up new avenues for research and development.

The pharmacological profile of 3-(4-Chlorophenyl)sulfonyl-2,5-dihydrothiophene 1,1-dioxide is still under investigation, but early findings are promising. Studies have indicated that this compound may exhibit properties such as anti-inflammatory and anti-protozoal activities. These effects are attributed to its ability to modulate key signaling pathways involved in disease progression. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

One particularly exciting area of research is the exploration of structure-activity relationships (SAR) for this class of compounds. By systematically modifying various parts of the molecule and assessing changes in biological activity, researchers can gain insights into which structural features are most critical for efficacy. This information can then be used to design more potent and selective derivatives.

The role of computational tools cannot be overstated in modern drug discovery. Software platforms capable of predicting molecular properties and simulating interactions are invaluable for guiding experimental design. These tools allow researchers to screen large libraries of compounds efficiently and identify those with the highest potential for success before investing significant resources in synthesis and testing.

In conclusion,3-(4-Chlorophenyl)sulfonyl-2,5-dihydrothiophene 1,1-dioxide (CAS No. 339008-19-4) is a versatile compound with significant potential across multiple domains including pharmaceuticals and materials science. Its unique structure combines elements known to enhance bioactivity while providing numerous opportunities for synthetic modification. As research continues to uncover new applications and mechanisms,this molecule is poised to play an important role in future advancements.